Cas no 924296-39-9 (HBX 41108)

HBX 41108 structure

Product Name:HBX 41108

CAS No:924296-39-9

MF:C₁₃H₃ClN₄O

MW:266.642120599747

MDL:MFCD16251537

CID:1004950

PubChem ID:16065773

Update Time:2024-10-26

HBX 41108 Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile
- 7-Chloro-9-oxo-9H-indeno[1,2-b]-pyrazine-2,3-dicarbonitrile
- 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile DISCONTINUED
- HBX 41108
- 7-Chloro-9-oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile (ACI)
- 7-Chloro-9-oxo-9H-indeno(1,2-b)pyrazine-2,3-dicarbonitrile
- A10582
- CHEMBL2398212
- BDBM50436151
- 924296-39-9
- HBX41108; HBX-41108; HBX 41,108; HBX-41,108; HBX41,108
- HBX41108
- DB-079303
- HBX 41,108
- 7-Chloro-9-oxo-9H-indeno[2,1-b]pyrazine-2,3-dicarbonitrile
- AKOS016010870
- HY-101666
- C7JH7KSP8Z
- 7-CHLORO-9-OXO-9H-INDENO[1,2-B]PYRAZINE-2.3-DICARBONITRILE
- BCP08394
- UNII-C7JH7KSP8Z
- DTXSID00581703
- DTXCID10532468
- 9H-Indeno[1,2-b]pyrazine-2,3-dicarbonitrile, 7-chloro-9-oxo-
- 7-CHLORO-9-OXOINDENO[1,2-B]PYRAZINE-2,3-DICARBONITRILE
- HBX-41,108
- 9H-Indeno(1,2-b)pyrazine-2,3-dicarbonitrile, 7-chloro-9-oxo-
- HBX-41108
- HBX41,108
- SCHEMBL1512560
- CS-0021776
- BIGPXXAUSQLTQR-UHFFFAOYSA-N
- MS-23771
- HBX41108?
- MDL： MFCD16251537
- Inchi： 1S/C13H3ClN4O/c14-6-1-2-7-8(3-6)13(19)12-11(7)17-9(4-15)10(5-16)18-12/h1-3H
- InChI Key： BIGPXXAUSQLTQR-UHFFFAOYSA-N
- SMILES： N#CC1C(C#N)=NC2=C(C(C3C2=CC=C(Cl)C=3)=O)N=1

Computed Properties

Exact Mass: 265.9995384g/mol
Monoisotopic Mass: 265.9995384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 90.4Å²

Experimental Properties

Density: 1.66
Melting Point: 220(dec.)℃

HBX 41108 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC8207-100 mg	HBX41108	924296-39-9	>98%	100mg	$550.0	2022-02-28
DC Chemicals	DC8207-250 mg	HBX41108	924296-39-9	>98%	250mg	$900.0	2022-02-28
DC Chemicals	DC8207-1 g	HBX41108	924296-39-9	>98%	1g	$1800.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T21527-1 mg	HBX 41108	924296-39-9		1mg	￥967.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T21527-5 mg	HBX 41108	924296-39-9		5mg	￥1973.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T21527-10 mg	HBX 41108	924296-39-9		10mg	￥2818.00	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H910381-10mg	HBX41108	924296-39-9	98%	10mg	￥3,257.10	2022-01-14
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9486-1mg	HBX 41108	924296-39-9	98%	1mg	￥437.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9486-5mg	HBX 41108	924296-39-9	98%	5mg	￥1848.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9486-10mg	HBX 41108	924296-39-9	98%	10mg	￥2966.00	2023-09-09

HBX 41108 Production Method

Production Method 1

1187-42-4

207554-23-2

924296-39-9

Reaction Conditions

1.1 Solvents: Isopropanol ; 24 h, rt; 48 h, 80 °C

Reference

: Indeno[1,2-b]pyrazines and related derivatives as cysteine protease inhibitors, their preparation, pharmaceutical compositions, and use in therapy

, European Patent Organization, , ,

Production Method 2

42348-86-7

1187-42-4

924296-39-9

Reaction Conditions

1.1 Reagents: Isoamyl nitrite , Hydrochloric acid Solvents: Methanol , Water ; rt → 40 °C; 1 h, 40 °C
1.2 Reagents: Formaldehyde , Hydrochloric acid Solvents: Water ; 16 h, rt
1.3 Solvents: Isopropanol ; 24 h, rt
1.4 Reagents: Potassium dichromate Solvents: Acetic acid , Water ; rt → 100 °C; 1 h, 100 °C

Reference

: Synthesis and Biological Evaluation of 9-Oxo-9H-indeno[1,2-b]pyrazine-2,3-dicarbonitrile Analogues as Potential Inhibitors of Deubiquitinating Enzymes

Colombo, Matteo; Vallese, Stefania; Peretto, Ilaria; Jacq, Xavier; Rain, Jean-Christophe; et al, ChemMedChem, 2010, 5(4), 552-558